1. Home
  2. Product
  3. 6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4R,5S)-rel-(9CI)
6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4R,5S)-rel-(9CI) 6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4R,5S)-rel-(9CI)
Brand Name: Vulcanchem
CAS No.: 14087-33-3
VCID: VC0076714
InChI: InChI=1S/C9H12O5/c1-4(10)12-6-3-7(13-5(2)11)9-8(6)14-9/h6-9H,3H2,1-2H3/t6-,7-,8-,9+/m1/s1
SMILES: CC(=O)OC1CC(C2C1O2)OC(=O)C
Molecular Formula: C9H12O5
Molecular Weight: 200.19

6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4R,5S)-rel-(9CI)

CAS No.: 14087-33-3

Cat. No.: VC0076714

Molecular Formula: C9H12O5

Molecular Weight: 200.19

* For research use only. Not for human or veterinary use.

6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4R,5S)-rel-(9CI) - 14087-33-3

Specification

CAS No. 14087-33-3
Molecular Formula C9H12O5
Molecular Weight 200.19
IUPAC Name [(1S,2R,4R,5R)-2-acetyloxy-6-oxabicyclo[3.1.0]hexan-4-yl] acetate
Standard InChI InChI=1S/C9H12O5/c1-4(10)12-6-3-7(13-5(2)11)9-8(6)14-9/h6-9H,3H2,1-2H3/t6-,7-,8-,9+/m1/s1
Standard InChI Key PHNFXFOXZXFGGU-BGZDPUMWSA-N
SMILES CC(=O)OC1CC(C2C1O2)OC(=O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19